Cas no 1214369-99-9 (5-Methyl-2,3,6-triphenylpyridine)

• Product Name: 5-Methyl-2,3,6-triphenylpyridine
• CAS No: 1214369-99-9
• MF: C₂₄H₁₉N
• MW: 321.414366006851
• CID: 4909590
• Update Time: 2025-07-17

5-Methyl-2,3,6-triphenylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2,3,6-triphenylpyridine
• 5-Methyl-2,3,6-triphenylpyridine

• Inchi： 1S/C24H19N/c1-18-17-22(19-11-5-2-6-12-19)24(21-15-9-4-10-16-21)25-23(18)20-13-7-3-8-14-20/h2-17H,1H3
• InChI Key： BTGZVRBKTBXQBW-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=C(C)C=C(C2C=CC=CC=2)C=1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 387
• XLogP3: 6.2
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-Methyl-2,3,6-triphenylpyridine

Introduction to 5-Methyl-2,3,6-triphenylpyridine (CAS No. 1214369-99-9)

5-Methyl-2,3,6-triphenylpyridine (CAS No. 1214369-99-9) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its pyridine core substituted with three phenyl groups and a methyl group at the 5-position. The intricate arrangement of these substituents imparts distinct physical and chemical properties that make it a valuable building block in the development of novel materials and therapeutic agents.

The molecular formula of 5-Methyl-2,3,6-triphenylpyridine is C₂₀H₁₇N, and its molecular weight is 275.36 g/mol. The compound is typically synthesized through a series of well-defined organic reactions, including coupling reactions and functional group transformations. One common synthetic route involves the palladium-catalyzed coupling of a substituted pyridine with phenylboronic acid derivatives, followed by methylation at the 5-position. This synthetic pathway has been extensively studied and optimized to achieve high yields and purity levels.

In terms of physical properties, 5-Methyl-2,3,6-triphenylpyridine is a solid at room temperature with a melting point ranging from 180 to 185°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various applications in solution-based processes.

The chemical stability of 5-Methyl-2,3,6-triphenylpyridine is notable under standard laboratory conditions. It remains stable when exposed to air and light but may undergo degradation under extreme conditions such as high temperatures or strong acids. Proper storage conditions include keeping the compound in a tightly sealed container at room temperature away from direct sunlight.

In the realm of pharmaceutical research, 5-Methyl-2,3,6-triphenylpyridine has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against protein kinases implicated in cancer progression. This finding opens up new avenues for the design of targeted therapies that could improve patient outcomes.

Beyond its pharmaceutical applications, 5-Methyl-2,3,6-triphenylpyridine has also found utility in materials science. Its rigid molecular structure and electronic properties make it an attractive candidate for the synthesis of advanced materials such as organic semiconductors and luminescent materials. In particular, studies have shown that compounds derived from 5-Methyl-2,3,6-triphenylpyridine can be used to enhance the performance of organic light-emitting diodes (OLEDs) by improving their efficiency and stability.

The environmental impact of 5-Methyl-2,3,6-triphenylpyridine is another important consideration. While it is not classified as a hazardous substance under current regulations, responsible handling and disposal practices are essential to minimize any potential environmental risks. Researchers are actively investigating more sustainable synthetic methods to reduce the ecological footprint associated with its production.

In conclusion, 5-Methyl-2,3,6-triphenylpyridine (CAS No. 1214369-99-9) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure and favorable properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its potential uses and mechanisms of action, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.